![molecular formula C11H11N3O6 B1611481 1-Azetidinecarboxylic acid, 3,3-dinitro-, phenylmethyl ester CAS No. 147636-85-9](/img/structure/B1611481.png)
1-Azetidinecarboxylic acid, 3,3-dinitro-, phenylmethyl ester
Overview
Description
1-Azetidinecarboxylic acid, 3,3-dinitro-, phenylmethyl ester, also known as DNPA or DNP-AM, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. DNPA is a nitric oxide donor, which means it can release nitric oxide in a controlled manner, making it useful in various biochemical and physiological studies. In
Mechanism of Action
1-Azetidinecarboxylic acid, 3,3-dinitro-, phenylmethyl ester releases nitric oxide, which is a signaling molecule that plays a crucial role in various physiological processes, including vasodilation, platelet aggregation, and neurotransmission. Nitric oxide reacts with guanylate cyclase, which leads to the production of cyclic guanosine monophosphate (cGMP), a secondary messenger that regulates various cellular functions.
Biochemical and Physiological Effects
This compound has been shown to have the following biochemical and physiological effects:
1. Vasodilation: this compound increases blood flow by relaxing blood vessels, which can be useful in treating cardiovascular diseases.
2. Anti-Inflammatory: this compound reduces inflammation by inhibiting the production of pro-inflammatory cytokines, making it a potential treatment for inflammatory diseases.
3. Neuroprotection: this compound protects neurons from oxidative stress and improves cognitive function, making it a potential treatment for neurodegenerative diseases.
4. Anti-Cancer: this compound inhibits the growth of cancer cells and induces apoptosis, making it a potential treatment for cancer.
Advantages and Limitations for Lab Experiments
1-Azetidinecarboxylic acid, 3,3-dinitro-, phenylmethyl ester has several advantages and limitations for lab experiments, including:
Advantages:
1. Controlled Nitric Oxide Release: this compound releases nitric oxide in a controlled manner, which allows researchers to study the effects of nitric oxide on various physiological processes.
2. Low Toxicity: this compound has low toxicity, making it safe for use in animal models.
3. Easy to Synthesize: this compound can be synthesized using a multi-step process that is relatively easy to perform.
Limitations:
1. Limited Solubility: this compound has limited solubility in water, which can make it difficult to use in some experiments.
2. Short Half-Life: this compound has a short half-life, which means it needs to be administered frequently to maintain its effects.
3. Potential Side Effects: While this compound has low toxicity, it can still have potential side effects, such as hypotension and headache.
Future Directions
There are several future directions for research on 1-Azetidinecarboxylic acid, 3,3-dinitro-, phenylmethyl ester, including:
1. Development of Novel Nitric Oxide Donors: Researchers can use the knowledge gained from studying this compound to develop novel nitric oxide donors with improved properties, such as increased solubility and longer half-life.
2. Treatment of Cardiovascular Diseases: this compound has shown promise as a treatment for cardiovascular diseases, and further research can explore its potential therapeutic applications.
3. Treatment of Neurodegenerative Diseases: this compound has shown neuroprotective effects and can be further studied as a potential treatment for neurodegenerative diseases.
4. Treatment of Cancer: this compound has shown anti-cancer effects, and further research can explore its potential as a cancer treatment.
Conclusion
In conclusion, this compound is a chemical compound that has potential applications in various scientific fields, including cardiovascular research, neurological research, and cancer research. This compound releases nitric oxide in a controlled manner, which makes it useful in studying the effects of nitric oxide on various physiological processes. While this compound has several advantages for lab experiments, it also has limitations, such as limited solubility and short half-life. Future research can explore the potential therapeutic applications of this compound and develop novel nitric oxide donors with improved properties.
Scientific Research Applications
1-Azetidinecarboxylic acid, 3,3-dinitro-, phenylmethyl ester has been used in various scientific studies, including:
1. Cardiovascular Research: this compound has been shown to increase blood flow and reduce blood pressure in animal models, making it a potential treatment for cardiovascular diseases.
2. Neurological Research: this compound has been shown to protect neurons from oxidative stress and improve cognitive function in animal models, making it a potential treatment for neurodegenerative diseases.
3. Cancer Research: this compound has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro, making it a potential treatment for cancer.
Properties
IUPAC Name |
benzyl 3,3-dinitroazetidine-1-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N3O6/c15-10(20-6-9-4-2-1-3-5-9)12-7-11(8-12,13(16)17)14(18)19/h1-5H,6-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMHYCEHLBGDGLR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)OCC2=CC=CC=C2)([N+](=O)[O-])[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N3O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50440098 | |
Record name | 1-Azetidinecarboxylic acid, 3,3-dinitro-, phenylmethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50440098 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
281.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
147636-85-9 | |
Record name | 1-Azetidinecarboxylic acid, 3,3-dinitro-, phenylmethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50440098 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.